PARP
  • TIQ-A
    TIQ-A
    • Cat. No.:
    • B017954
    • CAS No.:
    • 420849-22-5
    • Molecular Formula:
    • C11H7NOS
    • Molecular Weight:
    • 201.25 g/mol
    Description
    Poly(ADP-ribose) polymerase 1 (PARP1) is a critical DNA repair enzyme involved in DNA single-strand break repair via the base excision repair pathway. PARP1 is triggered by DNA damage and its excessive activatio...
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  • 1,5-Isoquinolinediol
    1,5-Isoquinolinediol
    • Cat. No.:
    • B118816
    • CAS No.:
    • 5154-02-9
    • Molecular Formula:
    • C9H7NO2
    • Molecular Weight:
    • 161.16 g/mol
    Description
    Isoquinoline-1,5-diol is an isoquinolinol that is isoquinoline in which the hydrogens at positions 1 and 5 are replaced by hydroxy groups. It has a role as an EC 2.4.2.30 (NAD(+) ADP-ribosyltransferase) inhibito...
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  • 2-Methylquinazolin-4-ol
    2-Methylquinazolin-4-ol
    • Cat. No.:
    • B155681
    • CAS No.:
    • 1769-24-0
    • Molecular Formula:
    • C9H8N2O
    • Molecular Weight:
    • 160.17 g/mol
    Description
    2-Methyl-4(3H)-quinazolinone has been reported in Streptomyces, Bacillus cereus, and Streptomyces pratensis with data available.
    from Bacillus cereus;  structure given in first source...
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  • IRF1-IN-1
    IRF1-IN-1
    • Cat. No.:
    • B277543
    • CAS No.:
    • Molecular Formula:
    • C22H24N4O4S
    • Molecular Weight:
    • 440.5 g/mol
    Description
    IRF1-IN-1 is a useful research compound. Its molecular formula is C22H24N4O4S and its molecular weight is 440.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IRF1-IN-1 suitable for many re...
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  • AZ6102
    AZ6102
    • Cat. No.:
    • B605734
    • CAS No.:
    • Molecular Formula:
    • C25H28N6O
    • Molecular Weight:
    • 428.5 g/mol
    Description
    AZ 6102 is an inhibitor of tankyrases (TNKS) 1 and 2 with IC50 values of 3 and 1 nM, respectively. It demonstrates 100-fold selectivity for TNKS1/2 over PARP1, PARP2, and PARP6 (IC50s = 2, 0.5, and >3 µM, respec...
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  • AZ9482
    AZ9482
    • Cat. No.:
    • B605737
    • CAS No.:
    • Molecular Formula:
    • C26H22N6O2
    • Molecular Weight:
    • 450.5 g/mol
    Description
    AZ9482 is a poly(ADP-ribose) polymerase (PARP) inhibitor (IC50s = 1, 1, 46, 640, 9, and 160 nM for PARP1, -2, -3, -6, TNKS1/PARP5a, and TNKS2, respectively). It induces centrosome declustering (EC50 = <18 nM) an...
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  • Peiminine
    Peiminine
    • Cat. No.:
    • B1237531
    • CAS No.:
    • Molecular Formula:
    • C27H43NO3
    • Molecular Weight:
    • 429.6 g/mol
    Description
    Verticinone is a natural product found in Fritillaria thunbergii with data available.
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  • Mefuparib hydrochloride
    Mefuparib hydrochloride
    • Cat. No.:
    • B3028005
    • CAS No.:
    • 1449746-00-2
    • Molecular Formula:
    • C17H16ClFN2O2
    • Molecular Weight:
    • 334.8 g/mol
    Description
    Mefuparib hydrochloride is the hydrochloride salt of mefuparib. It is a potent poly(ADP-ribose) polymerase inhibitor which exhibits strong anticancer activity and also inhibits SARS-CoV-2 in cell culture. It has...
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  • YTHDC1-IN-1
    YTHDC1-IN-1
    • Cat. No.:
    • B12375072
    • CAS No.:
    • Molecular Formula:
    • C13H11Cl2N5
    • Molecular Weight:
    • 308.16 g/mol
    Description
    YTHDC1-IN-1 is a useful research compound. Its molecular formula is C13H11Cl2N5 and its molecular weight is 308.16 g/mol. The purity is usually 95%.
    BenchChem offers high-quality YTHDC1-IN-1 suitable for ma...
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  • NDs-IN-1
    NDs-IN-1
    • Cat. No.:
    • B15610395
    • CAS No.:
    • Molecular Formula:
    • C20H18N2O2
    • Molecular Weight:
    • 318.4 g/mol
    Description
    NDs-IN-1 is a useful research compound. Its molecular formula is C20H18N2O2 and its molecular weight is 318.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NDs-IN-1 suitable for many resea...
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